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Compound of Interest

Compound Name: Dinitro-o-cresol

Cat. No.: B074238 Get Quote

A comprehensive guide comparing the efficacy and mechanisms of Dinitro-o-cresol (DNOC)

with other established apoptosis inducers, supported by experimental data and detailed

protocols for researchers, scientists, and drug development professionals.

Dinitro-o-cresol (DNOC), a compound historically used as a pesticide, has been shown to be

a potent inducer of apoptosis-like programmed cell death (PCD) in plant cells. This guide

provides an objective comparison of DNOC's performance against well-established apoptosis

inducers, staurosporine and etoposide, supported by available experimental data. Detailed

methodologies for key experiments are provided to facilitate the validation and application of

DNOC in apoptosis research.

Comparative Efficacy in Inducing Apoptosis-Like
Cell Death
While direct comparative studies quantifying the apoptotic induction of DNOC against

staurosporine and etoposide in the same plant cell system are limited, evidence from individual

studies allows for a qualitative and semi-quantitative assessment. Research on soybean cell

cultures has demonstrated that DNOC treatment effectively triggers key hallmarks of apoptosis.

[1][2][3]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b074238?utm_src=pdf-interest
https://www.benchchem.com/product/b074238?utm_src=pdf-body
https://www.benchchem.com/product/b074238?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/tech-docs/paper/240795
https://researchportal.ulisboa.pt/en/publications/dinitro-o-cresol-induces-apoptosis-like-cell-death-but-not-altern/fingerprints/
https://repositorio.ulisboa.pt/entities/publication/a38587e1-84c7-45d7-b82c-f14823169102
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inducer Cell System
Key Apoptotic
Events Observed

Reference

Dinitro-o-cresol

(DNOC)

Soybean (Glycine

max) cell suspension

cultures

DNA fragmentation,

activation of caspase-

3-like proteins,

cytochrome c release

from mitochondria.

[1][3]

Staurosporine

Cultured rat

hippocampal neurons,

human neuroblastoma

SH-SY5Y cells,

various other cell lines

Chromatin

condensation, DNA

laddering, caspase

activation, cytochrome

c release.

[4][5]

Etoposide

Mouse L929

fibroblasts, various

cancer cell lines

DNA damage, p53

activation, Bax

upregulation,

mitochondrial release

of cytochrome c.

[6]

Note: The data presented is compiled from different studies and cell systems, which should be

considered when making direct comparisons. The efficacy of each inducer can vary depending

on the cell type, concentration, and exposure time.

Signaling Pathway of DNOC-Induced Apoptosis-Like
Cell Death
DNOC appears to induce apoptosis-like cell death primarily through the mitochondrial pathway.

As an uncoupler of oxidative phosphorylation, DNOC disrupts mitochondrial function, leading to

the release of pro-apoptotic factors like cytochrome c into the cytosol.[7] This, in turn, activates

a cascade of caspase-like proteases, ultimately resulting in the execution of the cell death

program.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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